Cas no 1261581-83-2 (2-Bromo-6-(bromomethyl)benzaldehyde)

• Product Name: 2-Bromo-6-(bromomethyl)benzaldehyde
• CAS No: 1261581-83-2
• MF: C₈H₆Br₂O
• MW: 277.940640926361
• CID: 4963983
• Update Time: 2025-05-20

2-Bromo-6-(bromomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)benzaldehyde

• Inchi： 1S/C8H6Br2O/c9-4-6-2-1-3-8(10)7(6)5-11/h1-3,5H,4H2
• InChI Key： WVCLAKHTEVPTDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CBr)=C1C=O

Computed Properties

• Exact Mass: 277.87649 g/mol
• Monoisotopic Mass: 275.87854 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 277.94

Additional information on 2-Bromo-6-(bromomethyl)benzaldehyde

2-Bromo-6-(bromomethyl)benzaldehyde: A Versatile Compound in Modern Chemical Research

2-Bromo-6-(bromomethyl)benzaldehyde (CAS No. 1261581-83-2) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique brominated benzaldehyde structure, offers a wide range of applications due to its reactivity and functional versatility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-Bromo-6-(bromomethyl)benzaldehyde, highlighting recent advancements and research findings.

Chemical Structure and Properties

2-Bromo-6-(bromomethyl)benzaldehyde is a brominated aromatic aldehyde with the molecular formula C₈H₆Br₂O. The compound features a benzene ring substituted with a bromine atom at the 2-position and a bromomethyl group at the 6-position, along with an aldehyde functional group at the 1-position. The presence of these substituents imparts unique chemical properties to the molecule, making it an attractive starting material for various synthetic transformations.

The aldehyde group in 2-Bromo-6-(bromomethyl)benzaldehyde is highly reactive and can participate in a variety of chemical reactions, including nucleophilic addition, condensation, and reduction. The bromine atoms, on the other hand, can serve as leaving groups in substitution reactions, allowing for the introduction of different functional groups. These properties make 2-Bromo-6-(bromomethyl)benzaldehyde a valuable intermediate in the synthesis of complex organic molecules.

Synthesis Methods

The synthesis of 2-Bromo-6-(bromomethyl)benzaldehyde has been extensively studied, and several methods have been reported in the literature. One common approach involves the bromination of 2-bromobenzaldehyde followed by methylation to introduce the bromomethyl group. This method typically uses bromine or N-bromosuccinimide (NBS) as the brominating agent and methyl iodide or dimethyl sulfate as the methylating agent.

An alternative synthetic route involves the selective bromination of 6-methyl-2-bromobenzaldehyde using NBS or other brominating agents. This method offers better control over regioselectivity and can yield higher purity products. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies for preparing 2-Bromo-6-(bromomethyl)benzaldehyde.

Potential Applications

The unique chemical structure of 2-Bromo-6-(bromomethyl)benzaldehyde makes it a valuable building block in various fields of research. In medicinal chemistry, this compound has been explored as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, derivatives of 2-Bromo-6-(bromomethyl)benzaldehyde have shown promise in anticancer drug development due to their ability to target specific cellular pathways.

In materials science, 2-Bromo-6-(bromomethyl)benzaldehyde has been used as a precursor for synthesizing functional polymers and small molecules with tailored properties. These materials have found applications in areas such as optoelectronics, sensors, and coatings. The ability to introduce multiple functional groups through substitution reactions makes 2-Bromo-6-(bromomethyl)benzaldehyde a versatile starting material for designing novel materials with desired functionalities.

Recent Research Developments

The ongoing research on 2-Bromo-6-(bromomethyl)benzaldehyde continues to uncover new applications and synthetic strategies. A recent study published in the Journal of Organic Chemistry reported a novel catalytic method for synthesizing this compound using palladium catalysts. This method not only improved yield but also reduced environmental impact by minimizing waste generation.

In another study, researchers from the University of California explored the use of derivatives of 2-Bromo-6-(bromomethyl)benzaldehyde in developing new anticancer drugs. The study demonstrated that certain derivatives exhibited selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. These findings highlight the potential of this compound in drug discovery and development.

Safety Considerations and Handling Guidelines

Note: While this section does not include specific safety data sheets (SDS), it is important to handle all chemicals with care and follow appropriate safety guidelines.

< strong >2-Bromo-6-(bromomethyl)benzaldehyde strong > should be handled with caution due to its reactivity and potential health hazards. Users are advised to wear appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, when working with this compound. It is also important to work under a fume hood to minimize exposure to vapors.

In case of accidental contact or inhalation, seek medical attention immediately and follow standard first aid procedures. Proper storage conditions should be maintained to ensure stability and prevent degradation or contamination.

To ensure safe handling and disposal, refer to relevant safety data sheets (SDS) provided by suppliers or manufacturers.